molecular formula C16H10Br2N2O2 B6352634 1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid CAS No. 618102-63-9

1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid

Cat. No. B6352634
CAS RN: 618102-63-9
M. Wt: 422.07 g/mol
InChI Key: BSYMGBBZWYYMBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid, also referred to as 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene, is a polycyclic aromatic compound which has been studied for its potential applications in the fields of medicine and biochemistry. This compound has been investigated for its ability to act as a precursor for the synthesis of other compounds, such as pyrazolopyrimidine derivatives, and for its ability to act as a catalyst for a variety of reactions. In addition, this compound has been studied for its potential use in the development of new drugs and in the treatment of various diseases.

Scientific Research Applications

4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene has been investigated for its potential applications in the fields of medicine and biochemistry. This compound has been studied for its ability to act as a precursor for the synthesis of other compounds, such as pyrazolopyrimidine derivatives, and for its ability to act as a catalyst for a variety of reactions. In addition, this compound has been studied for its potential use in the development of new drugs and in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene is not fully understood. However, it is believed that this compound is able to interact with a variety of biological molecules, such as enzymes and receptors, to produce a variety of effects. For example, it has been suggested that this compound is able to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, this compound has been suggested to be able to interact with certain receptors, such as the 5-HT2A receptor, to produce a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene are not fully understood. However, this compound has been investigated for its potential to produce a variety of effects, such as anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, this compound has been studied for its ability to interact with certain receptors, such as the 5-HT2A receptor, to produce a variety of effects.

Advantages and Limitations for Lab Experiments

The advantages of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene for use in lab experiments include its high purity, low cost, and its ability to act as a precursor for the synthesis of other compounds. In addition, this compound is relatively stable, and it can be stored for long periods of time without significant degradation. However, this compound is also sensitive to light and heat, and it can be difficult to handle, particularly when working with large quantities.

Future Directions

The future directions of research for 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene include further investigation into its potential applications in the development of new drugs and in the treatment of various diseases. In addition, this compound could be studied for its potential to interact with other biological molecules, such as enzymes and receptors, to produce a variety of effects. Finally, further research could be conducted to explore the potential of this compound to act as a catalyst for a variety of reactions.

Synthesis Methods

The synthesis of 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene is typically achieved through a two-step process, involving the reaction of 4-bromobenzaldehyde with ethylenediamine, followed by the reaction of the resulting product with 1,3-dicarboxylic acid. The first step involves the reaction of 4-bromobenzaldehyde and ethylenediamine in the presence of a catalytic amount of a base, such as potassium carbonate, to yield a Schiff base. This Schiff base can then be reacted with 1,3-dicarboxylic acid, such as oxalic acid, in the presence of a catalytic amount of an acid, such as hydrochloric acid, to yield 4-bromo-1,3-bis(1H-pyrazol-5-yl)benzene.

properties

IUPAC Name

2,5-bis(4-bromophenyl)pyrazole-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10Br2N2O2/c17-11-3-1-10(2-4-11)14-9-15(16(21)22)20(19-14)13-7-5-12(18)6-8-13/h1-9H,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSYMGBBZWYYMBD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NN(C(=C2)C(=O)O)C3=CC=C(C=C3)Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10Br2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3-Bis(4-bromophenyl)-1H-pyrazole-5-carboxylic acid

CAS RN

618102-63-9
Record name 1,3-BIS(4-BROMOPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.